2,2-dimethyl-1,3-dioxolane-4-carboxylic Acid

• IUPAC Name: 2,2-dimethyl-1,3-dioxolane-4-carboxylic acid
• InChI: InChI=1S/C6H10O4/c1-6(2)9-3-4(10-6)5(7)8/h4H,3H2,1-2H3,(H,7,8)
• InChI Key: OZPFVBLDYBXHAF-UHFFFAOYSA-N
• Canonical SMILES: CC1(OCC(O1)C(=O)O)C
• Molecular Formula: C6H10O4
• DSSTOX Substance ID: DTXSID80977665
• Molecular Weight: 146.14 g/mol
• CAS No.: 62075-55-2

Description

2,2-dimethyl-1,3-dioxolane-4-carboxylic Acid is a useful research compound. Its molecular formula is C6H10O4 and its molecular weight is 146.142. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

40.7 g (308 mmoles) of a glycerin ketal mixture containing 97.5% by weight of 2,2-dimethyl-4-hydroxymethyl-1,3-dioxolane and 12.2 g (305 mmoles) of sodium hydroxide were dissolved in 366 ml of water. After transferring the mixture to a nickel shaker-type autoclave, the solution was heated to about 80° C. under a pressure of 25 bar in the presence of 4 g of an activated carbon containing 5% by weight of palladium with agitation for about 2 hours. The pressure in the autoclave rose briefly to 30 bar, subsequently fell back to 25 bar and, after another hour, increased to 63 bar. After 2 hours, the pressure remained constant at 53 bar. The autoclave was then vented. The pH of the solution was adjusted, the water in the solution was distilled off, and the remaining residue was hot extracted in the same manner as described in Example 2. The 2,2-dimethyl-1,3-dioxolane-4-carboxylic acid, Na salt was isolated in a yield of 86% of the theoretical. The melting point of the salt was 243°-246° C.